Cas no 80445-81-4 (Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester)

80445-81-4 structure
Product name:Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester
Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester
- 4-Nitrophenyl 4-azidobenzeneacetate
- DTXSID301294574
- 80445-81-4
-
- Inchi: InChI=1S/C14H10N4O4/c15-17-16-11-3-1-10(2-4-11)9-14(19)22-13-7-5-12(6-8-13)18(20)21/h1-8H,9H2
- InChI Key: YQWGOHMFMCIWQH-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 298.07020481Da
- Monoisotopic Mass: 298.07020481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 86.5Ų
Benzeneacetic acid, 4-azido-, 4-nitrophenyl ester Related Literature
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Cristina Berdugo,Beatriu Escuder,Juan F. Miravet Org. Biomol. Chem., 2015,13, 592-600
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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4. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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